Cas no 1803759-87-6 (1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one
• CAS No: 1803759-87-6
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4972914
• Update Time: 2025-05-23

1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(12)7-2-3-9(11)8(4-7)5-13/h2-4,10H,5H2,1H3
• InChI Key： CFNSSDRBXXIOOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CF)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one

1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one: A Comprehensive Overview

The compound with CAS No. 1803759-87-6, commonly referred to as 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the para position of the phenyl ring, a fluoromethyl group at the meta position, and a chloro-substituted ketone group. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one in the development of novel therapeutic agents. Researchers have explored its role in drug design, particularly in the creation of kinase inhibitors and other bioactive molecules. The presence of the fluoromethyl group introduces unique electronic properties, enhancing the compound's ability to interact with biological targets. This has led to increased interest in its application in medicinal chemistry.

The synthesis of 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one involves a multi-step process that combines aromatic substitution reactions with ketone formation techniques. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

In terms of physical properties, 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis protocols. Additionally, its spectral data, including UV-Vis and NMR profiles, have been extensively studied, providing valuable insights into its structural integrity and reactivity.

Recent research has also focused on the environmental impact of 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one. Studies indicate that it undergoes efficient biodegradation under specific conditions, reducing concerns about its long-term ecological effects. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-(4-Bromo-3-(fluoromethyl)phenyl)-1-chloropropan-2-one is a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future chemical innovations.